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Compound of Interest

Compound Name: 1-(Benzyloxy)-3-ethynylbenzene

Cat. No.: B163511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage of 1-
(Benzyloxy)-3-ethynylbenzene, a key intermediate in various synthetic applications, including
drug discovery. This document outlines the known stability profile, recommended storage

conditions, potential degradation pathways, and detailed experimental protocols for stability
assessment.

Chemical and Physical Properties

1-(Benzyloxy)-3-ethynylbenzene is a flammable liquid that requires careful handling and
storage. It is known to be a skin and eye irritant and is classified as a potential carcinogen. The
compound is sensitive to moisture and should be stored accordingly.
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Property Value Source

Molecular Formula C15H120 ChemScene

Molecular Weight 208.26 g/mol ChemScene

Appearance Not specified, likely a liquid General Chemical Knowledge
Storage Temperature 2-8 °C Sigma-Aldrich, ChemScene

Flammable, Skin/Eye Irritant, ] )
Key Hazards ) ) Sigma-Aldrich
Potential Carcinogen

Moisture Sensitivity Yes Sigma-Aldrich

Stability Profile and Recommended Storage

Proper storage of 1-(Benzyloxy)-3-ethynylbenzene is crucial to maintain its purity and prevent
degradation. The compound is chemically stable under standard ambient conditions for short
periods, but for long-term storage, specific conditions are recommended.

Key Storage Recommendations:
o Temperature: The recommended storage temperature is between 2°C and 8°C.[1][2]

o Atmosphere: Store in a dry and well-ventilated place.[1] Due to its moisture sensitivity,
storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.

o Container: Keep the container tightly closed to prevent moisture ingress and potential
oxidation.[1]

 Light: While specific photostability data is not available, it is good practice to store the
compound protected from light to prevent potential photodegradation.

e Incompatibilities: Avoid contact with strong acids and oxidizing agents.[1] The compound can
form explosive mixtures with air upon intense warming.[1]

Potential Degradation Pathways
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While specific degradation studies for 1-(Benzyloxy)-3-ethynylbenzene are not readily
available in the public domain, potential degradation pathways can be inferred based on the
functional groups present in the molecule: the benzyloxy group and the ethynyl group.

Hydrolysis of the Benzyl Ether Linkage

Under acidic or basic conditions, the benzyl ether linkage is susceptible to hydrolysis. This
would lead to the formation of 3-ethynylphenol and benzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b163511#stability-and-storage-of-1-benzyloxy-3-
ethynylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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